Cas no 61042-21-5 (Benzaldehyde, 2-methoxy-, O-methyloxime, (E)-)

Benzaldehyde, 2-methoxy-, O-methyloxime, (E)- is a specialized organic compound featuring a methoxy-substituted benzaldehyde core with an O-methyloxime functional group in the (E)-configuration. This structure imparts unique reactivity, making it valuable in synthetic chemistry as an intermediate for pharmaceuticals, agrochemicals, and fine chemicals. The (E)-configuration ensures stereochemical precision, which is critical for applications requiring defined molecular geometry. Its methoxy and oxime groups enhance solubility and stability, facilitating controlled reactions in complex syntheses. The compound is particularly useful in Schiff base formation and as a precursor for heterocyclic compounds. Proper handling under inert conditions is recommended to preserve its integrity.

Benzaldehyde, 2-methoxy-, O-methyloxime, (E)- structure

61042-21-5 structure

Product Name:Benzaldehyde, 2-methoxy-, O-methyloxime, (E)-

CAS No:61042-21-5

MF:C₉H₁₁NO₂

MW:165.189142465591

CID:493808

Update Time:2026-04-29

Benzaldehyde, 2-methoxy-, O-methyloxime, (E)- Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde, 2-methoxy-, O-methyloxime, (E)-

Benzaldehyde, 2-methoxy-, O-methyloxime, (E)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB546941-100mg	(E)-2-Methoxybenzaldehyde O-methyl oxime; .	61042-21-5	100mg	€332.00	2025-04-17
abcr	AB546941-250mg	(E)-2-Methoxybenzaldehyde O-methyl oxime; .	61042-21-5	250mg	€611.10	2025-04-17
abcr	AB546941-1g	(E)-2-Methoxybenzaldehyde O-methyl oxime; .	61042-21-5	1g	€1168.60	2025-04-17

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Additional information on Benzaldehyde, 2-methoxy-, O-methyloxime, (E)-

Benzaldehyde, 2-methoxy-, O-methyloxime, (E)- (CAS No. 61042-21-5)

Benzaldehyde, 2-methoxy-, O-methyloxime, (E)- is a compound with the CAS registry number 61042-21-5. This compound is a derivative of benzaldehyde, featuring a methoxy group at the 2-position and an O-methyloxime functional group in the (E) configuration. The structure of this compound is characterized by its aromatic benzene ring, which is substituted with a methoxy group and an oxime moiety.

The oxime functional group in this compound plays a significant role in its chemical reactivity and potential applications. Oximes are known for their ability to act as both nucleophiles and bases, making them versatile in various chemical reactions. The (E)-configuration of the oxime indicates that the substituents on either side of the double bond are on opposite sides, which can influence the compound's physical properties and reactivity.

Recent studies have highlighted the potential of Benzaldehyde, 2-methoxy-, O-methyloxime, (E)- in the field of organic synthesis as an intermediate for constructing complex molecules. Researchers have explored its use in the synthesis of bioactive compounds, including pharmaceutical agents and agrochemicals. The presence of the methoxy group at the 2-position of the benzene ring contributes to the compound's electronic properties, making it an attractive candidate for further functionalization.

In terms of synthesis, this compound can be prepared through various methods, including nucleophilic substitution and condensation reactions. One common approach involves the reaction of benzaldehyde derivatives with hydroxylamine or its derivatives under specific conditions to form oximes. The methoxy group at the 2-position can be introduced through alkylation or acylation reactions prior to oximation.

The (E)-configuration of this compound is often achieved through stereoselective synthesis methods or by using chiral auxiliaries. The stereochemistry of oximes is crucial as it can significantly impact their biological activity and chemical reactivity. For instance, in medicinal chemistry, stereochemistry often determines whether a compound will bind effectively to a target protein or enzyme.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of Benzaldehyde, 2-methoxy-, O-methyloxime, (E)-, providing insights into its potential interactions with biological systems. These studies have revealed that the compound exhibits moderate antioxidant activity due to its ability to scavenge free radicals.

In addition to its role as an intermediate in organic synthesis, this compound has shown promise in catalytic applications. Its ability to coordinate with metal catalysts makes it a potential candidate for use in asymmetric catalysis or transition metal-catalyzed reactions.

The methoxy group at the 2-position also confers hydrophilic properties to the molecule, enhancing its solubility in polar solvents. This characteristic is advantageous for applications requiring homogeneous reaction conditions or for use in aqueous environments.

Furthermore, recent research has explored the use of Benzaldehyde, 2-methoxy-, O-methyloxime, (E)- as a precursor for constructing heterocyclic compounds. These compounds are valuable in drug discovery as they often exhibit unique pharmacological properties due to their ring structures.

In conclusion, Benzaldehyde, 2-methoxy-, O-methyloxime, (E)- (CAS No. 61042-21-5) is a versatile compound with diverse applications in organic synthesis and catalysis. Its unique structure and functional groups make it an intriguing subject for further research and development across various scientific disciplines.